Cas no 107467-06-1 (3,4-Pyridinedimethanol,6-methyl-5-(sulfooxy)-)

• Product Name: 3,4-Pyridinedimethanol,6-methyl-5-(sulfooxy)-
• CAS No: 107467-06-1
• MF: C₈H₁₁NO₆S
• MW: 249.24104142189
• CID: 201878
• PubChem ID: 83899
• Update Time: 2025-04-19

3,4-Pyridinedimethanol,6-methyl-5-(sulfooxy)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyridinedimethanol,6-methyl-5-(sulfooxy)-
• [4,5-bis(hydroxymethyl)-2-methylpyridin-3-yl] hydrogen sulfate
• 6-Methyl-5-(sulfooxy)-3,4-pyridinedimethanol
• 4,5-bis(hydroxymethyl)-2-methylpyridin-3-yl hydrogen sulfate
• pyridoxine 3-sulfate
• 3,4-Pyridinedimethanol, 6-methyl-5-(sulfooxy)-
• DTXSID20148054
• 107467-06-1

• Inchi： 1S/C8H11NO6S/c1-5-8(15-16(12,13)14)7(4-11)6(3-10)2-9-5/h2,10-11H,3-4H2,1H3,(H,12,13,14)
• InChI Key： KEXPIEQVJDWERO-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1C(C)=NC=C(CO)C=1CO

Computed Properties

• Exact Mass: 249.03073
• Monoisotopic Mass: 249.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.633
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.619
• PSA: 116.95
• LogP: 0.63700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridoxines